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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035

These application notes provide a detailed protocol for the quantitative in vitro measurement of
human Gastrin-17 in serum using a competitive radioimmunoassay (RIA). This document is
intended for researchers, scientists, and drug development professionals.

Introduction

Gastrin is a key gastrointestinal hormone that regulates gastric acid secretion. It exists in
several molecular forms, with Gastrin-17 (G-17) being one of the most biologically active. The
determination of Gastrin-17 levels is crucial in the diagnosis and monitoring of various
gastrointestinal conditions, including gastrin-producing tumors and achlorhydria. This
radioimmunoassay provides a sensitive and specific method for quantifying Gastrin-17.[1]

Principle of the Method

The Gastrin-17 RIA is a competitive immunoassay. The assay is based on the competition
between unlabeled Gastrin-17 in the sample (or calibrators) and a fixed amount of 125I-
labeled Gastrin-17 for a limited number of binding sites on a specific rabbit anti-gastrin
antibody. As the concentration of unlabeled Gastrin-17 in the sample increases, the amount of
125I-labeled Gastrin-17 bound to the antibody decreases. The antibody-bound fraction is then
precipitated using a double antibody-polyethylene glycol (PEG) technique. After centrifugation,
the radioactivity in the pellet is measured using a gamma counter. The concentration of
Gastrin-17 in the samples is determined by comparing the measured radioactivity with a
standard curve generated from calibrators of known Gastrin-17 concentrations.[1]
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Reagents and Materials

Materials Provided in a Typical Kit:

Component

Description

Storage

Anti-Gastrin Antiserum

Rabbit anti-gastrin antibody,

ready to use.

2-8°C

125I-Gastrin

Lyophilized 125I-labeled
Gastrin-17. Reconstitute with

distilled water.

2-8°C after reconstitution

Double Antibody-PEG

Ready to use. Mix thoroughly
before use.

2-8°C

Gastrin Calibrators

Lyophilized, with known
concentrations of Gastrin-17.
Reconstitute with distilled

water.

< -18°C after reconstitution

Controls

Lyophilized, with low and high

concentrations of Gastrin-17.
Reconstitute with distilled

water.

< -18°C after reconstitution

Assay Buffer

Ready to use.

2-8°C

Materials Required but Not Provided:

Repeating pipette

Vortex mixer

Disposable polystyrene test tubes (11-13 x 55 mm)

Refrigerated centrifuge capable of at least 1700 x g

Precision pipettes with disposable tips (100 uL, 200 pL, 500 pL)
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e Gamma counter

« Distilled water

Experimental Protocol

1. Reagent Preparation

» Allow all reagents to reach room temperature before use.

e 125I-Gastrin Reconstitution: Reconstitute the lyophilized 125I-Gastrin with the volume of
distilled water specified on the vial label (e.g., 25 mL).

o Calibrator and Control Reconstitution: Reconstitute the lyophilized Gastrin Calibrators and
Controls with the volume of distilled water specified on the vial labels (e.g., 1 mL).

e Working Calibrators: Prepare a serial dilution of the reconstituted Gastrin Calibrator using the
Assay Buffer to create a standard curve. An example of a dilution series is provided in the
table below.

2. Standard Curve Preparation

. Volume of
. Concentration . Volume of Assay
Calibrator Stock/Previous
(pmol/L) . Buffer
Calibrator
S5 500 Stock
S4 250 1.0 mL of S5 1.0 mL
S3 125 1.0 mL of S4 1.0 mL
S2 62.5 1.0 mL of S3 1.0mL
S1 31.2 1.0 mL of S2 1.0 mL
SO 0 - 1.0 mL

3. Assay Procedure
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o Label Tubes: Label duplicate tubes for Total Counts (TC), Non-Specific Binding (NSB), Zero
Calibrator (B0), Calibrators (S1-S5), Controls, and Samples.

e Pipetting:

o

Pipette 100 pL of Calibrators, Controls, and samples into their respective tubes.

[¢]

Pipette 300 pL of Assay Buffer into the NSB tubes.

o

Pipette 200 pL of 125I-Gastrin into all tubes. Cap the TC tubes and set them aside.

[e]

Pipette 200 pL of anti-Gastrin antiserum into all tubes except the NSB and TC tubes.

 First Incubation: Vortex all tubes gently and incubate for 60 minutes at room temperature
(18-25°C).[1]

e Precipitation: Add 500 pL of well-mixed Double Antibody-PEG solution to all tubes except the
TC tubes.

e Second Incubation: Vortex the tubes carefully and incubate for 30-60 minutes at room
temperature.[1]

o Centrifugation: Centrifuge all tubes (except TC) for 15 minutes at a minimum of 1700 x g at
4°C.[1]

o Aspiration: Carefully aspirate the supernatant from all tubes except the TC tubes, without
disturbing the pellet.

» Counting: Measure the radioactivity in the pellets of all tubes (and the TC tubes) using a
gamma counter for at least one minute.

Data Analysis

o Calculate the average counts per minute (CPM) for each duplicate set of tubes.

» Subtract the average NSB CPM from all other tube averages (except for the TC tubes).
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o Calculate the percentage of binding for each calibrator, control, and sample using the
following formula: % B/B0 = [(Sample or Calibrator CPM - NSB CPM) / (BO CPM - NSB
CPM)] x 100

» Plot the % B/BO for the calibrators against their corresponding concentrations on a logit-log
scale.

o Determine the concentration of Gastrin-17 in the controls and samples by interpolating their
% B/BO values from the standard curve.

Performance Characteristics

Parameter Value

Normal Fasting Level < 60 pmol/L

Mean Normal Value 25+ 10 pmol/L (1 SD)

Normal Range 11-54 pmol/L

Intra-assay Variation Refer to kit-specific documentation
Inter-assay Variation Refer to kit-specific documentation

Note: These values are for guidance only. Each laboratory should establish its own normal
range.

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow of the Gastrin-17 Radioimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes: Gastrin-17 Radioimmunoassay
(RIA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628035#protocol-for-gastrin-17-radioimmunoassay-
ria)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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